3-iodo-4-methoxy-N-methylbenzenesulfonamide

• IUPAC Name: 3-iodo-4-methoxy-N-methylbenzenesulfonamide
• InChI: InChI=1S/C8H10INO3S/c1-10-14(11,12)6-3-4-8(13-2)7(9)5-6/h3-5,10H,1-2H3
• InChI Key: JHXZOVJMNSPZKD-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC(=C(C=C1)OC)I
• Molecular Formula: C8H10INO3S
• Molecular Weight: 327.14 g/mol

Description

3-iodo-4-methoxy-N-methylbenzenesulfonamide is a chemical compound that belongs to the sulfonamide class of drugs. This compound is used in scientific research for its potential pharmacological properties.

Scientific Research Applications

3-iodo-4-methoxy-N-methylbenzenesulfonamide has been studied for its potential pharmacological properties, including its ability to inhibit the activity of certain enzymes. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body. This inhibition may have potential therapeutic applications in the treatment of conditions such as glaucoma, epilepsy, and cancer.

Mechanism of Action

The mechanism of action of 3-iodo-4-methoxy-N-methylbenzenesulfonamide involves its ability to bind to the active site of carbonic anhydrase, thereby inhibiting its activity. This inhibition leads to a decrease in the production of bicarbonate ions, which are important for the regulation of acid-base balance in the body. The resulting decrease in bicarbonate ions may have therapeutic effects in the treatment of certain conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-iodo-4-methoxy-N-methylbenzenesulfonamide are related to its inhibition of carbonic anhydrase activity. This inhibition may lead to a decrease in the production of bicarbonate ions, which may have therapeutic effects in the treatment of certain conditions such as glaucoma, epilepsy, and cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 3-iodo-4-methoxy-N-methylbenzenesulfonamide in lab experiments is its potential pharmacological properties, which may have therapeutic applications in the treatment of certain conditions. However, one limitation is the potential toxicity of the compound, which may limit its use in certain experiments.

Future Directions

For the study of 3-iodo-4-methoxy-N-methylbenzenesulfonamide include further investigation of its potential pharmacological properties and therapeutic applications. Additionally, studies may focus on the development of more selective inhibitors of carbonic anhydrase, which may have fewer side effects than existing inhibitors. Furthermore, the compound may be studied for its potential use as a diagnostic tool in the imaging of certain conditions.

Synthesis Methods

The synthesis of 3-iodo-4-methoxy-N-methylbenzenesulfonamide involves the reaction of 4-methoxy-N-methylbenzenesulfonamide with iodine in the presence of a base such as sodium hydroxide. The reaction proceeds through an electrophilic aromatic substitution mechanism, where iodine acts as an electrophile and replaces the methoxy group on the benzene ring. The resulting product is then purified through recrystallization.